Cas no 869349-03-1 (Methyl 2-(5-bromopyridin-2-yl)-2-methylpropanoate)

• Product Name: Methyl 2-(5-bromopyridin-2-yl)-2-methylpropanoate
• CAS No: 869349-03-1
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• MDL: MFCD20923586
• CID: 2119054
• Update Time: 2025-11-01

Methyl 2-(5-bromopyridin-2-yl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(5-bromopyridin-2-yl)-2-methylpropanoate
• XMMLLFLMLQPLAD-UHFFFAOYSA-N
• alpha,alpha-Dimethyl-5-bromopyridine-2-acetic acid methyl ester
• Methyl 2-(5-bromopyridin-2-yl)-2-methylpropanoate

• MDL： MFCD20923586
• Inchi： 1S/C10H12BrNO2/c1-10(2,9(13)14-3)8-5-4-7(11)6-12-8/h4-6H,1-3H3
• InChI Key： XMMLLFLMLQPLAD-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C(C(=O)OC)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 218
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on Methyl 2-(5-bromopyridin-2-yl)-2-methylpropanoate

Methyl 2-(5-bromopyridin-2-yl)-2-methylpropanoate (CAS No. 869349-03-1): A Comprehensive Overview

Methyl 2-(5-bromopyridin-2-yl)-2-methylpropanoate, identified by its CAS number 869349-03-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif combining a brominated pyridine ring with a methylpropanoate ester, has garnered attention for its potential applications in drug discovery and molecular engineering.

The structural integrity of Methyl 2-(5-bromopyridin-2-yl)-2-methylpropanoate is characterized by its highly functionalized framework, which includes a bromine substituent at the 5-position of the pyridine ring and an ester group linked to a 2-methylpropanoic acid backbone. This configuration not only makes it a versatile intermediate in synthetic chemistry but also opens up possibilities for further derivatization and functionalization, making it a valuable building block in the development of novel therapeutic agents.

In recent years, there has been a growing emphasis on the exploration of heterocyclic compounds in medicinal chemistry due to their diverse biological activities and structural complexity. The pyridine scaffold, in particular, is well-documented for its role in numerous pharmacologically active molecules. The introduction of a bromine atom at the 5-position enhances the reactivity of the pyridine ring, facilitating various chemical transformations such as cross-coupling reactions, which are pivotal in modern drug synthesis.

The ester functionality in Methyl 2-(5-bromopyridin-2-yl)-2-methylpropanoate further contributes to its synthetic utility. Ester groups are commonly employed as protecting groups or leaving groups in organic synthesis, and they can be readily converted into other functional moieties through hydrolysis, transesterification, or reduction reactions. This flexibility allows chemists to tailor the compound's properties for specific applications, making it an indispensable tool in medicinal chemistry laboratories.

Recent advancements in synthetic methodologies have highlighted the importance of efficient and scalable synthetic routes for heterocyclic compounds. The synthesis of Methyl 2-(5-bromopyridin-2-yl)-2-methylpropanoate exemplifies these advancements, with reports suggesting concise multi-step procedures that highlight the compound's accessibility. For instance, one such approach involves the palladium-catalyzed coupling of 5-bromo-2-halopyridines with alkyl halides, followed by esterification to yield the desired product. These methods underscore the compound's potential as a key intermediate in large-scale pharmaceutical production.

The biological significance of Methyl 2-(5-bromopyridin-2-yl)-2-methylpropanoate has also been explored through various preclinical studies. While not yet approved for human use, preliminary research suggests that derivatives of this compound may exhibit promising pharmacological activities. The brominated pyridine moiety is particularly noteworthy, as it has been shown to interact with multiple biological targets, including enzymes and receptors involved in metabolic pathways relevant to diseases such as cancer and inflammation.

In particular, studies have indicated that compounds containing brominated pyridine rings may possess anti-inflammatory and anti-proliferative properties. The methylpropanoate ester group further enhances these potential therapeutic effects by modulating the compound's solubility and bioavailability. These findings have prompted further investigation into the development of novel derivatives aimed at optimizing their biological activity while maintaining synthetic feasibility.

The role of computational chemistry in understanding the structure-activity relationships (SAR) of Methyl 2-(5-bromopyridin-2-yl)-2-methylpropanoate cannot be overstated. Advanced computational techniques, such as molecular docking and quantum mechanical calculations, have enabled researchers to predict how different structural modifications might influence the compound's biological behavior. These insights are crucial for guiding experimental design and accelerating the discovery process.

In conclusion, Methyl 2-(5-bromopyridin-2-yl)-2-methylpropanoate (CAS No. 869349-03-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate for synthesizing complex molecules with potential therapeutic applications. As research continues to uncover new synthetic strategies and biological insights, this compound is poised to play an increasingly important role in drug discovery and development.